Cas no 302912-30-7 (4-(3,5-Difluorophenyl)-4-oxobutyric Acid)

• Product name: 4-(3,5-Difluorophenyl)-4-oxobutyric Acid
• CAS No: 302912-30-7
• MF: C₁₀H₈O₃F₂
• MW: 214.16552
• MDL: MFCD01320074
• CID: 299335
• PubChem ID: 24873767

4-(3,5-Difluorophenyl)-4-oxobutyric Acid Chemical and Physical Properties

Names and Identifiers

• Benzenebutanoic acid,3,5-difluoro-g-oxo-
• 4-(3,5-Difluorophenyl)-4-oxobutyric acid
• 514683_ALDRICH
• AC1MTQ73
• AC1Q754M
• ACMC-20amx0
• CTK4G4797
• SureCN5081101
• DTXSID50394704
• InChI=1/C10H8F2O3/c11-7-3-6(4-8(12)5-7)9(13)1-2-10(14)15/h3-5H,1-2H2,(H,14,15
• AKOS010054979
• MFCD01320074
• 302912-30-7
• SCHEMBL5081101
• 4-(3,5-difluorophenyl)-4-oxobutanoic acid
• 4-(3,5-Difluorophenyl)-4-oxobutyricacid
• Benzenebutanoic acid, 3,5-difluoro-gamma-oxo-
• 4-(3,5-Difluorophenyl)-4-oxobutyric acid, 97%
• F70273
• J-017880
• CS-0333264
• 4-(3 5-DIFLUOROPHENYL)-4-OXOBUTYRIC ACID
• 4-(3,5-Difluorophenyl)-4-oxobutyric Acid

• MDL： MFCD01320074
• Inchi： InChI=1S/C10H8F2O3/c11-7-3-6(4-8(12)5-7)9(13)1-2-10(14)15/h3-5H,1-2H2,(H,14,15)
• InChI Key： SSBFKGDYTIRSOC-UHFFFAOYSA-N
• SMILES： C(CC(=O)O)C(=O)C1=CC(=CC(=C1)F)F

Computed Properties

• Exact Mass: 214.04414
• Monoisotopic Mass: 214.044
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: nothing
• Tautomer Count: 2
• Topological Polar Surface Area: 54.4Ų
• Surface Charge: 0

Experimental Properties

• Color/Form: solid
• Density: 1.4±0.1 g/cm3
• Melting Point: 116-119 °C (lit.)
• Boiling Point: 366.3±32.0 °C at 760 mmHg
• Flash Point: Not available
• Refractive Index: 1.511
• PSA: 54.37
• LogP: 2.01230
• Vapor Pressure: 0.0±0.9 mmHg at 25°C
• Solubility: Not determined

4-(3,5-Difluorophenyl)-4-oxobutyric Acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Risk Phrases：36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)